Lipophilicity Differentiation: Predicted LogP Comparison with N-Acetyl and Des-Amino Analogs
The target compound occupies an intermediate lipophilicity space relative to its closest commercial analogs. The N-acetyl-4-aminopiperidine comparator (CAS 160357-94-8) has an experimentally derived LogP of 0.59 [1], while the des-amino analog 2-(4-methylphenyl)-1-(piperidin-1-yl)ethanone (CAS 121557-69-5) has a LogP of 2.90 . Although a measured LogP for the target compound is not publicly available, its structure—containing both the 4-methylphenyl group and the polar 4-amino substituent—predicts a LogP between 1.4 and 2.0 based on computational estimates from the mcule database (LogP ≈ 1.45) . This positions the compound as a balanced intermediate: more lipophilic than the N-acetyl analog (ΔLogP ≈ +0.9) and less lipophilic than the des-amino analog (ΔLogP ≈ −1.4).
Δ 0
Δ −0.86
Δ +1.45
| Evidence Dimension | Calculated/Predicted LogP |
|---|---|
| Target Compound Data | LogP ≈ 1.45 (mcule predicted) |
| Comparator Or Baseline | Comparator 1 (N-acetyl analog, CAS 160357-94-8): LogP = 0.59 [1]; Comparator 2 (des-amino analog, CAS 121557-69-5): LogP = 2.90 |
| Quantified Difference | ΔLogP vs. Comparator 1 ≈ +0.86; ΔLogP vs. Comparator 2 ≈ −1.45 |
| Conditions | Computational prediction (mcule database); Comparator LogP values from Molbase and ChemSrc databases |
Why This Matters
An intermediate LogP (~1.5–2.0) is often desirable for balanced aqueous solubility and passive membrane permeability, making this compound a potentially more developable starting point for CNS or intracellular targets than either extreme analog.
- [1] Molbase. 1-(4-Aminopiperidin-1-yl)ethanone (1-Acetyl-4-aminopiperidine). CAS 160357-94-8. LogP: 0.5942. https://qiye.molbase.cn/d17603/473582 (accessed 2026-05-01). View Source
